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Compound of Interest

Compound Name: 2-(Methylamino)ethanol

Cat. No.: B044016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Methylethanolamine (NMEA), a versatile alkanolamine, holds a significant position in various

scientific and industrial domains. This technical guide provides an in-depth overview of the core

chemical and physical properties of N-Methylethanolamine, detailed experimental protocols for

its synthesis and property determination, and a visualization of its role in biological pathways.

Core Chemical and Physical Properties
N-Methylethanolamine (IUPAC name: 2-(methylamino)ethan-1-ol) is a colorless, viscous liquid

with an ammonia-like odor.[1][2] It is a hygroscopic and flammable compound.[1] Its

bifunctional nature, containing both a secondary amine and a primary alcohol group, makes it a

valuable intermediate in the synthesis of a wide array of chemical products, including

pharmaceuticals and polymers.[1]

Physical Properties
The key physical properties of N-Methylethanolamine are summarized in the table below,

providing a quick reference for laboratory and industrial applications.
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Property Value References

Molecular Formula C₃H₉NO [1][3]

Molecular Weight 75.11 g/mol [1][3][4]

Appearance
Colorless to light yellow

viscous liquid
[1][3][5][6]

Odor Ammoniacal, fishy [1][2][5][6]

Density 0.935 g/mL at 25 °C [1][7]

Boiling Point 158.1 - 160 °C [1][6]

Melting Point -3 to -4.5 °C [3][6][7]

Flash Point 72 - 76 °C [1][3][6]

Solubility
Miscible with water and

ethanol
[1][8]

Refractive Index (n²⁰/D) 1.439 [1][7]

Vapor Pressure 0.5 mm Hg at 20 °C [7]

Vapor Density 2.6 (air = 1) [7]

Autoignition Temperature 350 °C [1]

Explosive Limits 1.6 - 17.7% (V) [7]

Chemical Properties
The chemical behavior of N-Methylethanolamine is dictated by its amine and hydroxyl

functional groups. A summary of its key chemical properties is presented below.
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Property Value References

pKa 9.88 (for the protonated amine) [7][9]

pH 13.6 (100 g/L in H₂O at 20 °C) [6][7]

Basicity
Aqueous solutions are strongly

basic and corrosive.
[1]

Stability
Stable under normal

conditions.
[7]

Reactivity

Reacts with acids, oxidizing

agents, and is incompatible

with copper.

[10]

Experimental Protocols
Synthesis of N-Methylethanolamine
Principle: N-Methylethanolamine is industrially produced by the reaction of ethylene oxide with

an excess of methylamine in an aqueous solution.[1] The following is a representative

laboratory-scale procedure.

Materials:

Methylamine (40% solution in water)

Ethylene oxide

Pressure-rated reaction vessel (autoclave)

Stirring mechanism

Temperature and pressure monitoring equipment

Distillation apparatus

Procedure:
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Charge the pressure-rated reaction vessel with a molar excess of aqueous methylamine

solution.

Cool the vessel and its contents to below 10 °C.

Slowly introduce a stoichiometric amount of liquid ethylene oxide into the cooled, stirred

methylamine solution. The addition should be controlled to maintain the reaction temperature

below 40 °C.

After the addition is complete, seal the reactor and gradually heat the mixture to 70-80 °C.

Maintain the reaction at this temperature for 1-2 hours, monitoring the pressure.

Cool the reactor to room temperature and vent any excess pressure.

Transfer the reaction mixture to a distillation apparatus.

Remove the excess methylamine and water by distillation under atmospheric pressure.

Fractionally distill the remaining mixture under reduced pressure to isolate N-

methylethanolamine (boiling point approx. 159 °C at atmospheric pressure).

Determination of Physical Properties
1. Boiling Point Determination (Thiele Tube Method):

Materials:

N-Methylethanolamine sample

Thiele tube filled with mineral oil

Thermometer

Capillary tube (sealed at one end)

Small test tube

Bunsen burner or heating mantle
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Procedure:

Attach a small test tube containing 0.5-1 mL of N-methylethanolamine to a thermometer

using a rubber band.

Place a capillary tube, sealed end up, into the test tube.

Immerse the thermometer and test tube assembly into the Thiele tube, ensuring the sample

is level with the upper arm of the tube.

Gently heat the side arm of the Thiele tube.

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

When a steady stream of bubbles is observed, remove the heat.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube

as the apparatus cools.

2. Density Determination:

Materials:

N-Methylethanolamine sample

Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Water bath set to a constant temperature (e.g., 25 °C)

Procedure:

Clean and dry the pycnometer thoroughly.

Weigh the empty, dry pycnometer on an analytical balance.

Fill the pycnometer with N-methylethanolamine, ensuring no air bubbles are trapped.
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Place the filled pycnometer in a constant temperature water bath until it reaches thermal

equilibrium.

Carefully wipe dry the outside of the pycnometer and weigh it.

The mass of the N-methylethanolamine is the difference between the mass of the filled and

empty pycnometer.

The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer.

Signaling Pathway Visualization
N-Methylethanolamine is a key intermediate in the biosynthesis of choline, specifically in the

phosphatidylethanolamine N-methyltransferase (PEMT) pathway. This pathway involves the

sequential methylation of phosphatidylethanolamine (PE) to form phosphatidylcholine (PC).

Phosphatidylethanolamine (PE)
Phosphatidyl-N-

monomethylethanolamine
Methylation

Phosphatidyl-N,N-
dimethylethanolamine

Methylation

Phosphatidylcholine (PC)

Methylation

S-Adenosyl methionine
(SAM)

S-Adenosyl homocysteine
(SAH)

PEMT

S-Adenosyl methionine
(SAM)

S-Adenosyl homocysteine
(SAH)

PEMT

S-Adenosyl methionine
(SAM)

S-Adenosyl homocysteine
(SAH)

PEMT
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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